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Compound of Interest

Compound Name: Barium sodium niobate

Cat. No.: B1143473

Crystal Structure and Phase Transitions

Barium sodium niobate is renowned for its complex series of structural phase transitions,
making it a subject of extensive research. The crystal structure of BSN is temperature-
dependent, transitioning through several phases with distinct symmetries.

At high temperatures, above approximately 830-860 K, BSN exists in its highest symmetry
paraelectric phase, which has a tetragonal tungsten bronze (TTB) aristotype structure.[1][2][3]
As the temperature is lowered, it undergoes a series of transitions to ferroelectric and
ferroelastic phases.

A significant debate has surrounded the precise room-temperature structure of BSN, with
various space groups proposed over the years.[1] However, recent high-resolution studies
have led to a growing consensus.

Room-Temperature Phase: The most current research indicates that the average structure of
BSN at room temperature is best described by the orthorhombic space group Amaz2 (in its
standard setting), or equivalently Bom2.[1][4][5] This structure is a distortion of the higher-
temperature tetragonal phase.

High-Temperature Phases: Upon heating, BSN undergoes a ferroelastic transition to a
tetragonal ferroelectric phase with the space group P4bm at around 540-550 K.[1][3][4] A
further transition to the paraelectric tetragonal phase with space group P4/mbm occurs at the
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Curie temperature, which is near 830-860 K.[1][2][3] Some studies also report the existence of

incommensurate phases in certain temperature ranges.[2]

The following diagram illustrates the sequence of the primary phase transitions in Barium

Sodium Niobate as a function of temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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